
Technical Guide: Physicochemical Properties of
3-Methyl-3-heptanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-3-heptanol

Cat. No.: B3029155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Methyl-3-heptanol, specifically its boiling point and density. The information is supplemented

with detailed experimental protocols for the determination of these properties, ensuring

reproducibility and accuracy in a laboratory setting.

Core Physicochemical Data
The boiling point and density of 3-Methyl-3-heptanol are critical parameters for its application

as a solvent or chemical intermediate. A summary of reported values is presented below.

Variations in boiling point can be attributed to differences in atmospheric pressure during

measurement.
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Property Value Conditions

Boiling Point 162.00 to 164.00 °C @ 760.00 mm Hg[1]

165.5 °C @ 760 mmHg[2]

161 °C Not specified

151.40 °C Not specified[3]

64 °C @ 15.8 mmHg[4][5]

Density 0.821 g/cm³ Not specified[3]

0.823 g/cm³ Not specified[2]

0.825 g/cm³ Not specified[6]

0.83 g/cm³ Specific Gravity (20/20)[4][5]

Experimental Protocols
Accurate determination of boiling point and density is fundamental to chemical characterization.

The following sections detail standard methodologies for these measurements.

Determination of Boiling Point (Siwoloboff Method)
The Siwoloboff method is a common and reliable technique for determining the boiling point of

small quantities of a liquid.[1]

Principle: A small sample of the liquid is heated in a tube containing an inverted capillary. The

temperature at which a rapid and continuous stream of bubbles emerges from the capillary, and

at which the liquid is drawn back into the capillary upon cooling, is recorded as the boiling

point.[1][6] This is the temperature where the vapor pressure of the liquid equals the applied

atmospheric pressure.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heat source (Bunsen burner or hot plate)

Procedure:

Sample Preparation: Add approximately 0.5 mL of 3-Methyl-3-heptanol to the small test

tube.

Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the

test tube containing the sample.

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample

is level with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube containing heating oil, making sure the

sample is below the oil level.

Observation: Gently heat the side arm of the Thiele tube. Observe the capillary. Initially,

trapped air will be expelled. As the temperature approaches the boiling point, a rapid and

continuous stream of vapor bubbles will emerge from the open end of the capillary tube.

Measurement: Stop heating once a steady stream of bubbles is observed. The boiling point

is the temperature recorded when the bubbling ceases and the liquid is drawn up into the

capillary tube.[7]

Determination of Density (Pycnometer Method)
The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known volume.[2][8]

Principle: The density is calculated from the mass of the liquid that completely fills a specific,

known volume of a glass flask (the pycnometer). The volume of the pycnometer is first

calibrated using a liquid of known density, such as distilled water.
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Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary hole[2]

[8]

Analytical balance (accurate to at least 0.001 g)

Distilled water (for calibration)

Thermostatic bath (to maintain constant temperature)

Pasteur pipet

Procedure:

Calibration of Pycnometer Volume:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (mass m₀).

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the

stopper; excess water will exit through the capillary.

Place the filled pycnometer in a thermostatic bath at a constant temperature (e.g., 20 °C)

until it reaches thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it (mass m₁).

Calculate the mass of the water (m_water = m₁ - m₀).

Determine the volume of the pycnometer (V) using the known density of water (ρ_water)

at the measured temperature: V = m_water / ρ_water.

Measurement of 3-Methyl-3-heptanol Density:

Empty and dry the calibrated pycnometer.

Fill the pycnometer with 3-Methyl-3-heptanol.
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Thermostat and dry the exterior as done with the water calibration.

Weigh the pycnometer filled with the sample liquid (mass m₂).

Calculate the mass of the sample liquid (m_sample = m₂ - m₀).

Calculation of Density:

Calculate the density of 3-Methyl-3-heptanol (ρ_sample) using the formula: ρ_sample =

m_sample / V.

Workflow Visualization
The logical flow for the experimental determination of the physical properties of 3-Methyl-3-
heptanol is outlined in the diagram below. This workflow ensures a systematic approach,

starting from sample preparation to final data analysis and reporting.
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Phase 1: Preparation & Calibration

Phase 2: Experimental Measurement

Phase 3: Data Analysis & Reporting

Obtain 3-Methyl-3-heptanol Sample

Clean & Dry Pycnometer Prepare Siwoloboff Assembly

Calibrate Pycnometer Volume
with Distilled Water

Measure Mass of Pycnometer
with 3-Methyl-3-heptanol

Determine Boiling Point
via Siwoloboff Method

Calculate Density
(ρ = m/V)

Record Boiling Point & 
Atmospheric Pressure

Final Technical Report

Click to download full resolution via product page

Caption: Workflow for Physicochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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